Cas no 1600912-06-8 (5-Bromo-2-(oxetan-3-yloxy)-pyridine)
5-Bromo-2-(oxetan-3-yloxy)-pyridine Chemical and Physical Properties
Names and Identifiers
-
- 5-BRomo-2-(oxetan-3-yloxy)pyridine
- 5-Bromo-2-(oxetan-3-yloxy)-pyridine
-
- Inchi: 1S/C8H8BrNO2/c9-6-1-2-8(10-3-6)12-7-4-11-5-7/h1-3,7H,4-5H2
- InChI Key: ABHZSCAWJZVAIP-UHFFFAOYSA-N
- SMILES: BrC1=CN=C(C=C1)OC1COC1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 152
- XLogP3: 1.5
- Topological Polar Surface Area: 31.4
5-Bromo-2-(oxetan-3-yloxy)-pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B184485-125mg |
5-Bromo-2-(oxetan-3-yloxy)-pyridine |
1600912-06-8 | 125mg |
$ 510.00 | 2022-06-07 | ||
| TRC | B184485-250mg |
5-Bromo-2-(oxetan-3-yloxy)-pyridine |
1600912-06-8 | 250mg |
$ 850.00 | 2022-06-07 | ||
| A2B Chem LLC | AX55121-250mg |
5-Bromo-2-(oxetan-3-yloxy)pyridine |
1600912-06-8 | 98% | 250mg |
$114.00 | 2024-04-20 | |
| A2B Chem LLC | AX55121-1g |
5-Bromo-2-(oxetan-3-yloxy)pyridine |
1600912-06-8 | 98% | 1g |
$271.00 | 2024-04-20 | |
| A2B Chem LLC | AX55121-5g |
5-Bromo-2-(oxetan-3-yloxy)pyridine |
1600912-06-8 | 98% | 5g |
$880.00 | 2024-04-20 | |
| A2B Chem LLC | AX55121-25g |
5-Bromo-2-(oxetan-3-yloxy)pyridine |
1600912-06-8 | 98% | 25g |
$2621.00 | 2024-04-20 |
5-Bromo-2-(oxetan-3-yloxy)-pyridine Related Literature
-
1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
Additional information on 5-Bromo-2-(oxetan-3-yloxy)-pyridine
Professional Introduction to 5-Bromo-2-(oxetan-3-yloxy)-pyridine (CAS No. 1600912-06-8)
5-Bromo-2-(oxetan-3-yloxy)-pyridine, a compound with the chemical identifier CAS No. 1600912-06-8, represents a significant advancement in the realm of pharmaceutical and biochemical research. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug discovery and molecular biology. The presence of both bromine and oxetane moieties in its structure imparts distinctive reactivity and functional properties, making it a valuable intermediate in synthetic chemistry.
The compound's structure consists of a pyridine ring linked to an oxetane group via an ether oxygen, with a bromine substituent attached to the second carbon of the pyridine ring. This configuration allows for diverse chemical modifications, enabling researchers to explore various synthetic pathways. The oxetane ring, a five-membered cyclic ether, is known for its high reactivity and ease of functionalization, which makes it particularly useful in medicinal chemistry for constructing complex molecular architectures.
In recent years, the pharmaceutical industry has seen a surge in the development of small-molecule inhibitors targeting specific biological pathways. 5-Bromo-2-(oxetan-3-yloxy)-pyridine has emerged as a key intermediate in the synthesis of such inhibitors. Its brominated pyridine moiety serves as an excellent handle for further derivatization, allowing chemists to introduce additional functional groups that can enhance binding affinity and selectivity towards biological targets. This has been particularly relevant in the development of kinase inhibitors, where pyridine-based scaffolds are commonly employed.
One of the most compelling aspects of 5-Bromo-2-(oxetan-3-yloxy)-pyridine is its utility in fragment-based drug design. Fragment-based approaches involve identifying small molecular fragments that bind to a target protein with moderate affinity and then linking these fragments together to create more potent inhibitors. The oxetane group in this compound provides a versatile platform for such linker designs, enabling the construction of libraries of compounds with tailored properties.
Recent studies have highlighted the importance of oxetane-containing compounds in medicinal chemistry. The oxetane ring can undergo ring-opening reactions under various conditions, allowing for the introduction of new functional groups at specific positions. This reactivity has been exploited to develop novel derivatives with enhanced pharmacological properties. For instance, researchers have utilized oxetane-based compounds to create protease inhibitors, which are critical in treating diseases such as cancer and inflammation.
The bromine atom in 5-Bromo-2-(oxetan-3-yloxy)-pyridine also plays a crucial role in its chemical behavior. Brominated compounds are widely used in pharmaceuticals due to their ability to participate in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are fundamental tools in organic synthesis, allowing chemists to construct complex molecular frameworks efficiently. The presence of the bromine substituent makes this compound an attractive starting material for generating a diverse array of pyridine derivatives.
In addition to its synthetic utility, 5-Bromo-2-(oxetan-3-yloxy)-pyridine has shown promise in therapeutic applications. Preclinical studies have demonstrated that derivatives of this compound exhibit inhibitory activity against various enzymes and receptors implicated in human diseases. For example, researchers have reported the synthesis of kinase inhibitors based on this scaffold that show significant potency and selectivity in vitro. These findings underscore the potential of this compound as a lead molecule for further drug development.
The growing interest in biologically active pyridines has been fueled by their broad range of biological activities and favorable pharmacokinetic properties. Pyridine derivatives are known for their ability to interact with biological targets through hydrogen bonding and hydrophobic interactions, making them ideal candidates for drug discovery. The unique structural features of 5-Bromo-2-(oxetan-3-yloxy)-pyridine contribute to its versatility, allowing it to be tailored for specific therapeutic applications.
Advances in computational chemistry have further enhanced the utility of this compound. Molecular modeling techniques enable researchers to predict the binding modes of small molecules to biological targets with high accuracy. By leveraging these tools, scientists can optimize the structure of 5-Bromo-2-(oxetan-3-yloxy)-pyridine derivatives to improve their binding affinity and selectivity. This computational approach has accelerated the discovery process and reduced the time required to develop novel therapeutics.
The synthesis of complex organic molecules often requires multi-step processes involving multiple reagents and reaction conditions. However, 5-Bromo-2-(oxetan-3-yloxy)-pyridine offers a streamlined approach due to its modular design. Chemists can readily introduce various functional groups at different positions on the molecule without compromising its overall integrity. This flexibility has made it a preferred choice for researchers engaged in combinatorial chemistry and high-throughput screening.
In conclusion, 5-Bromo-2-(oxetan-3-yloxy)-pyridine (CAS No. 1600912-06-8) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and reactivity make it a valuable intermediate for synthesizing biologically active compounds. Recent research highlights its potential applications in drug discovery, particularly in developing kinase inhibitors and protease inhibitors. As our understanding of biological pathways continues to expand, compounds like this will play an increasingly important role in addressing unmet medical needs.
1600912-06-8 (5-Bromo-2-(oxetan-3-yloxy)-pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)